Cas no 502652-95-1 (1H-Imidazole-4-carboxylic acid, 1-(phenylmethyl)-, phenylmethyl ester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 1-(phenylmethyl)-, phenylmethyl ester
• CAS No: 502652-95-1
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 1567364
• PubChem ID: 21062791
• Update Time: 2025-04-21

1H-Imidazole-4-carboxylic acid, 1-(phenylmethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-(phenylmethyl)-, phenylmethyl ester
• benzyl 1-benzylimidazole-4-carboxylate
• DTXSID10610412
• 502652-95-1
• Benzyl 1-benzyl-1H-imidazole-4-carboxylate

• Inchi： 1S/C18H16N2O2/c21-18(22-13-16-9-5-2-6-10-16)17-12-20(14-19-17)11-15-7-3-1-4-8-15/h1-10,12,14H,11,13H2
• InChI Key： WGXXIEHXOYYDFL-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(C=N1)CC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.12128
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12